Cas no 2138404-85-8 (2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid)

• Product Name: 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid
• CAS No: 2138404-85-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6193437
• PubChem ID: 165457230
• Update Time: 2025-07-23

2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid
• EN300-705019
• 2138404-85-8
• 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid

• Inchi： 1S/C12H23NO3/c1-10(2)6-11(3,4)8-12(7-10,16-13)5-9(14)15/h5-8,13H2,1-4H3,(H,14,15)
• InChI Key： UJFDVMAEUNOHBN-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)O)CC(C)(C)CC(C)(C)C1)N

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid

Professional Introduction to 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic Acid (CAS No. 2138404-85-8)

2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid, with the CAS number 2138404-85-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and molecular biology research. The unique structural features of this compound, particularly its tetramethylcyclohexyl moiety and the aminooxy functional group, make it a versatile scaffold for designing novel bioactive molecules.

The structural composition of 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid involves a sterically hindered cyclohexane ring substituted with three methyl groups at the 3-position and two additional methyl groups at the 5-position. This arrangement imparts a high degree of rotational freedom to the molecule while maintaining a rigid core structure. The presence of the aminooxy group at the 1-position introduces both nucleophilic and electrophilic characteristics, allowing for diverse chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The tetramethylcyclohexyl group in 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid serves as an excellent platform for creating enantiomerically pure compounds. This is particularly relevant in pharmaceutical applications where the stereochemistry of a drug molecule can significantly influence its biological activity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The aminooxy group can be readily converted into other functional moieties such as amides, esters, or alcohols through standard organic transformations. This flexibility allows chemists to tailor the molecule for specific biological activities. For instance, amide bond formation with peptides or proteins can lead to novel peptidomimetics with therapeutic potential.

Recent studies have highlighted the utility of derivatives of 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid in the design of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes and are often targeted by drugs to treat diseases such as cancer and inflammation. The steric bulk provided by the tetramethylcyclohexyl group can help in binding to specific pockets on the protease active site, thereby inhibiting its activity. This has led to several promising candidates being explored in preclinical studies.

The compound's stability under various chemical conditions also makes it an attractive candidate for industrial applications. Its resistance to hydrolysis and oxidation ensures that it can be stored and handled without significant degradation. This stability is particularly important in pharmaceutical manufacturing where consistency and purity are paramount.

In addition to its role in drug development, 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid has found applications in analytical chemistry as a chiral selector in chromatography techniques. Its ability to interact selectively with enantiomers allows for the separation and analysis of chiral compounds in complex mixtures. This application is particularly valuable in quality control processes where the enantiomeric purity of pharmaceuticals must be rigorously monitored.

The synthesis of 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been employed to construct the desired stereocenters with high enantioselectivity. These synthetic approaches not only highlight the versatility of this compound but also contribute to advancements in synthetic chemistry.

The future prospects of this compound are vast and multifaceted. As research continues to uncover new biological targets and therapeutic strategies, derivatives of 2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid are likely to play an increasingly important role in drug discovery and development. Additionally, its potential applications in materials science and catalysis remain an area of active investigation.

In conclusion,2-[1-(Aminooxy)-3,3,5,5-tetramethylcyclohexyl]acetic acid(CAS No. 2138404-85-8) is a compound with remarkable structural features and diverse applications. Its role as a chiral building block for drug development underscores its importance in modern chemistry and biology. As research progresses，this molecule is poised to make significant contributions to both academic research and industrial applications.